2,5-Dichlorobenzonitrile
Cat. No. B1580750
M. Wt: 172.01 g/mol
InChI Key: LNGWRTKJZCBXGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:11]1[CH2:12][NH:13][CH2:14][CH2:15][NH:16]1.[Cl:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][c:7]([Cl:10])[cH:8][cH:9]1.[O:17]=[CH:18][N:19]([CH3:20])[CH3:21]>>[c:2]1([N:13]2[CH2:12][CH2:11][NH:16][CH2:15][CH2:14]2)[c:3]([C:4]#[N:5])[cH:6][c:7]([Cl:10])[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CNCCN1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cc(Cl)ccc1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1cc(Cl)ccc1N1CCNCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
